Cas no 110073-83-1 (2-phenyl-1H-indole-6-carboxylic acid)
2-Phenyl-1H-indole-6-carboxylic acid is a heterocyclic organic compound featuring a phenyl-substituted indole core with a carboxylic acid functional group at the 6-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and advanced materials. The carboxylic acid moiety enables further derivatization via amidation, esterification, or metal-catalyzed coupling reactions, while the indole scaffold offers potential biological activity. Its high purity and well-defined structure make it suitable for research in medicinal chemistry and material science. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure consistency and reliability in experimental use.
110073-83-1 structure
Product Name:2-phenyl-1H-indole-6-carboxylic acid
CAS No:110073-83-1
MF:C15H11NO2
MW:237.253343820572
CID:1190330
PubChem ID:826252
Update Time:2025-05-28
2-phenyl-1H-indole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-6-carboxylic acid, 2-phenyl-
- 2-phenyl-1H-indole-6-carboxylic acid
- G54471
- SCHEMBL3704691
- DB-393477
- DTXSID701291241
- AE-562/12222938
- CS-0116789
- Z3039225315
- AKOS005266791
- CHEMBL1475128
- 110073-83-1
- BWKYFLQHMXEKJX-UHFFFAOYSA-N
- EN300-1667035
- MLS001181024
- SMR000475852
- BDBM76612
- cid_826252
- HMS2785I18
- Oprea1_223468
-
- Inchi： 1S/C15H11NO2/c17-15(18)12-7-6-11-8-13(16-14(11)9-12)10-4-2-1-3-5-10/h1-9,16H,(H,17,18)
- InChI Key： BWKYFLQHMXEKJX-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2C=C(C3C=CC=CC=3)NC=2C=1)=O
Computed Properties
- Exact Mass: 237.07903
- Monoisotopic Mass: 237.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.09
2-phenyl-1H-indole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1667035-0.05g |
2-phenyl-1H-indole-6-carboxylic acid |
110073-83-1 | 95.0% | 0.05g |
$105.0 | 2025-02-19 | |
| Enamine | EN300-1667035-0.1g |
2-phenyl-1H-indole-6-carboxylic acid |
110073-83-1 | 95.0% | 0.1g |
$157.0 | 2025-02-19 | |
| Enamine | EN300-1667035-0.25g |
2-phenyl-1H-indole-6-carboxylic acid |
110073-83-1 | 95.0% | 0.25g |
$224.0 | 2025-02-19 | |
| Enamine | EN300-1667035-0.5g |
2-phenyl-1H-indole-6-carboxylic acid |
110073-83-1 | 95.0% | 0.5g |
$353.0 | 2025-02-19 | |
| Enamine | EN300-1667035-1.0g |
2-phenyl-1H-indole-6-carboxylic acid |
110073-83-1 | 95.0% | 1.0g |
$453.0 | 2025-02-19 | |
| Enamine | EN300-1667035-2.5g |
2-phenyl-1H-indole-6-carboxylic acid |
110073-83-1 | 95.0% | 2.5g |
$691.0 | 2025-02-19 | |
| Enamine | EN300-1667035-5.0g |
2-phenyl-1H-indole-6-carboxylic acid |
110073-83-1 | 95.0% | 5.0g |
$1087.0 | 2025-02-19 | |
| Enamine | EN300-1667035-10.0g |
2-phenyl-1H-indole-6-carboxylic acid |
110073-83-1 | 95.0% | 10.0g |
$1585.0 | 2025-02-19 | |
| Aaron | AR01ELB0-50mg |
2-PHENYL-1H-INDOLE-6-CARBOXYLIC ACID |
110073-83-1 | 95% | 50mg |
$170.00 | 2025-03-10 | |
| Aaron | AR01ELB0-100mg |
2-PHENYL-1H-INDOLE-6-CARBOXYLIC ACID |
110073-83-1 | 95% | 100mg |
$241.00 | 2025-03-10 |
2-phenyl-1H-indole-6-carboxylic acid Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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